Cas no 2379321-77-2 (5-(4-Bromo-2,3-difluorophenyl)oxazole)

• Product Name: 5-(4-Bromo-2,3-difluorophenyl)oxazole
• CAS No: 2379321-77-2
• MF: C₉H₄BrF₂NO
• MW: 260.03496837616
• MDL: MFCD32631923
• CID: 5075140
• Update Time: 2026-03-01

5-(4-Bromo-2,3-difluorophenyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromo-2,3-difluorophenyl)oxazole
• 5-(4-Bromo-2,3-difluorophenyl)oxazole

• MDL： MFCD32631923
• Inchi： 1S/C9H4BrF2NO/c10-6-2-1-5(8(11)9(6)12)7-3-13-4-14-7/h1-4H
• InChI Key： TWJMEDDCKPOJHM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1F)F)C1=CN=CO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: 2.9
• Topological Polar Surface Area: 26

Additional information on 5-(4-Bromo-2,3-difluorophenyl)oxazole

Comprehensive Overview of 5-(4-Bromo-2,3-difluorophenyl)oxazole (CAS No. 2379321-77-2)

5-(4-Bromo-2,3-difluorophenyl)oxazole, with the CAS number 2379321-77-2, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the oxazole family, a class of organic compounds known for their diverse biological activities and applications in drug discovery. The presence of bromo and difluoro substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 5-(4-Bromo-2,3-difluorophenyl)oxazole has surged due to their unique physicochemical properties. Fluorination often improves metabolic stability, bioavailability, and binding affinity in drug candidates. Researchers are particularly interested in this compound for its potential role in developing kinase inhibitors and antimicrobial agents, aligning with the growing focus on precision medicine and antibiotic resistance solutions.

The synthesis of 5-(4-Bromo-2,3-difluorophenyl)oxazole typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and cyclization techniques. Its molecular weight and logP value make it suitable for medicinal chemistry applications, where lipophilicity and solubility are critical parameters. The compound's X-ray crystallography data and NMR spectra have been extensively studied to confirm its structural integrity.

From an industrial perspective, 5-(4-Bromo-2,3-difluorophenyl)oxazole is often utilized in high-throughput screening (HTS) libraries. Its scaffold versatility allows for derivatization, enabling the discovery of novel bioactive molecules. Companies specializing in contract research organizations (CROs) frequently include this compound in their portfolios to support drug discovery pipelines.

Environmental and regulatory considerations are also pivotal when working with halogenated compounds. While 5-(4-Bromo-2,3-difluorophenyl)oxazole is not classified as hazardous under current guidelines, proper handling and disposal protocols are recommended. The compound's ecotoxicity profile is under continuous evaluation to ensure compliance with green chemistry principles.

In the context of AI-driven drug discovery, 5-(4-Bromo-2,3-difluorophenyl)oxazole has been featured in several machine learning models predicting ADMET properties. Its structural features align with trends in fragment-based drug design, a hot topic in computational chemistry forums. Researchers often query its synonyms (e.g., Bromo-difluorophenyl oxazole) in databases like PubChem and Reaxys.

The future outlook for 5-(4-Bromo-2,3-difluorophenyl)oxazole remains promising, particularly in oncological therapeutics and central nervous system (CNS) drug development. Its patent landscape shows incremental filings, reflecting sustained innovation. As personalized medicine advances, this compound may play a role in targeted therapies addressing unmet medical needs.